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Compound of Interest

Compound Name: Paclobutrazol

Cat. No.: B3428284 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Paclobutrazol, ensuring the safety of laboratory personnel and the protection of the

environment. All waste containing Paclobutrazol must be treated as hazardous waste in

accordance with applicable local, state, and federal regulations.[1][2]

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to understand the hazards associated

with Paclobutrazol and to use appropriate Personal Protective Equipment (PPE).

Paclobutrazol is classified as a flammable solid, is harmful if swallowed or in contact with skin,

and is very toxic to aquatic life with long-lasting effects.[1][2][3] It is also suspected of damaging

fertility or an unborn child.[1][4]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety glasses or goggles.[1][3]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A lab coat or other protective clothing is required.[1][5]

Respiratory Protection: Use only in a well-ventilated area and avoid breathing in dust or

fumes.[1]
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Step-by-Step Disposal and Waste Management Plan
1. Managing Spills and Accidental Releases

Immediate containment is critical to prevent environmental contamination in the event of a spill.

[1]

Isolate the Area: Keep unprotected persons away from the spill.[1]

Contain the Spill: Use absorbent materials like sand, clay, or universal binders to prevent the

spill from spreading or entering drains and waterways.[1][5]

Clean-up (Solid Spills): Carefully sweep or shovel the material into a clean, dry, and clearly

labeled container for disposal. Avoid creating dust clouds.[1][3]

Clean-up (Liquid Spills): Use a suitable absorbent material to soak up the liquid. Collect the

contaminated absorbent and place it into an appropriate, sealed container for disposal.[1][5]

Decontaminate: Wash the spill area with water and detergent.[1] All wash water and cleaning

materials must be collected as hazardous waste and must not be allowed to enter drains.[1]

[2]

2. Disposal of Unused or Expired Paclobutrazol

Disposal of unwanted Paclobutrazol must be managed through authorized channels.

Primary Disposal Method: The preferred method of disposal is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1][5]

Alternative Disposal Method: If incineration is not an option, disposal in a landfill specifically

licensed to accept chemical wastes may be possible.[1]

Prohibitions: Under no circumstances should Paclobutrazol waste be disposed of in sewers,

drains, ponds, or waterways.[1][6] Do not contaminate water, foodstuffs, feed, or seed with

the chemical.[1]

3. Disposal of Empty Containers

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://ag.fmc.com/in/sites/default/files/2020-12/0026%20-LAGAN-Paclobutrazole%2023%25%20SC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://phytotechlab.com/mwdownloads/download/link/id/2148
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://ag.fmc.com/in/sites/default/files/2020-12/0026%20-LAGAN-Paclobutrazole%2023%25%20SC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-236284.pdf
https://www.benchchem.com/product/b3428284?utm_src=pdf-body
https://www.benchchem.com/product/b3428284?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://ag.fmc.com/in/sites/default/files/2020-12/0026%20-LAGAN-Paclobutrazole%2023%25%20SC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3428284?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/68494f971b03fd5d7bc0cb3c_GSP%20SDS%20Paclobutrazole%2040%25%20SC.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Paclobutrazol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers retain product residue and must be handled as hazardous waste.[1][7]

Decontamination: Triple rinse empty containers. The rinsate (the liquid from rinsing) should

be collected and added to a spray tank for use or collected for disposal as hazardous waste.

[1][6][8]

Final Disposal: After rinsing, puncture the container to prevent reuse.[1][2] Dispose of the

container at an approved waste handling site or an authorized landfill.[1][2][8]

Paclobutrazol Toxicity Data
To underscore the importance of these disposal protocols, the following table summarizes key

toxicity data for Paclobutrazol.

Toxicity Metric Species Value Reference(s)

Oral LD50 Rat 1300 mg/kg [2]

Oral LD50 Guinea Pig 400 mg/kg [2]

Dermal LD50 Rabbit >1000 mg/kg [2]

Inhalation LC50 (4h) Rat 369000 mg/m³ [2]

Aquatic Toxicity LC50

(96h)
Rainbow Trout 27.8 mg/L [7][9]

Aquatic Toxicity EC50

(48h)
Water Flea 0.24 mg/L [9]

Acceptable Daily

Intake (ADI)
Human 0.01 mg/kg/day [10]

Experimental Protocols & Methodologies
The toxicity data presented are standard metrics derived from toxicological studies. For

example, the LD50 (Lethal Dose, 50%) is determined by administering escalating doses of the

substance to test subjects (e.g., rats orally) to identify the dose that is lethal to 50% of the

population. Similarly, the LC50 (Lethal Concentration, 50%) is used for inhalation or aquatic

toxicity, measuring the concentration in air or water that is lethal to 50% of the test population
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over a specified duration (e.g., 96 hours for fish).[2][7][9] These experiments are conducted

under strict, internationally recognized guidelines (e.g., OECD Test Guidelines) to ensure data

consistency and reliability.
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Paclobutrazol Waste Generated

Spill or Accidental Release?

Follow Spill Protocol:
1. Isolate Area
2. Contain Spill
3. Collect Waste

4. Decontaminate
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Type of Waste?

No
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Contaminated Materials
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Empty Container
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Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Paclobutrazol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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